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Compound of Interest

Compound Name: sec-Butyl maleate

Cat. No.: B15282594

An In-depth Technical Guide to the Safe Handling of sec-Butyl Maleate
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety data and handling
precautions for sec-butyl maleate. Due to the limited availability of a specific Safety Data
Sheet (SDS) for sec-butyl maleate (CAS 924-63-0), this guide incorporates data from
structurally related compounds, namely sec-butyl acetate and dibutyl maleate. All data derived
from related compounds should be interpreted with caution.

Chemical Identification and Physical Properties

sec-Butyl maleate is the mono-sec-butyl ester of maleic acid.[1] Its basic chemical and
physical properties are summarized below.
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Property Value Source
Chemical Name sec-Butyl maleate PubChem
CAS Number 924-63-0 [1]
Molecular Formula CsH1204 [1]
Molecular Weight 172.18 g/mol [1]

Not explicitly available; likely a

Appearance liquid based on related Inferred
compounds.
Odor Not available

Note: Some physical properties like boiling point, melting point, and flash point are not readily
available for sec-butyl maleate. Data from related compounds are presented in the following
sections for reference.

Hazard Identification and Classification

While a specific GHS classification for sec-butyl maleate is not available, based on data for
sec-butyl acetate and dibutyl maleate, the following hazards should be anticipated.

Anticipated Hazards:

o Flammable Liquid: Based on sec-butyl acetate, it may be a flammable liquid and vapor.[2][3]
 Skin Irritation: May cause skin irritation.[2]

o Serious Eye Irritation: May cause serious eye irritation.[2]

o Skin Sensitization: Dibutyl maleate is a known skin sensitizer.[4]

o Respiratory Irritation: Inhalation may cause respiratory tract irritation.[5]

GHS Label Elements (Predicted):
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Pictogram

Signal Word Warning or Danger

May include: Highly flammable liquid and vapor,
Causes skin irritation, Causes serious eye

Hazard Statements S ) ) )
irritation, May cause an allergic skin reaction.[2]

[4]

Precautionary Statements Prevention, Response, Storage, Disposal.

Handling and Storage

Proper handling and storage procedures are critical to minimize risk. The following precautions
are based on best practices for handling similar chemicals.

Safe Handling

e Avoid contact with skin and eyes.[6]

» Avoid inhalation of vapor or mist.[6]

e Use only in a well-ventilated area or under a chemical fume hood.[7]
o Keep away from heat, sparks, and open flames.[2][3]

» Take precautionary measures against static discharge.[2][3]

e Ground and bond containers and receiving equipment.[2][8]

e Use non-sparking tools.[2][3]

o Wear appropriate personal protective equipment (PPE).[4]

e Wash hands thoroughly after handling.[6]

Safe Storage

o Keep container tightly closed in a dry and well-ventilated place.[2][6]
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e Store in a cool place.[6][8]

o Keep away from sources of ignition.[2][7]

o Store away from incompatible materials such as strong oxidizing agents and strong bases.[4]

[6]

Exposure Controls and Personal Protective

Equipment

Engineering controls and personal protective equipment are essential to prevent exposure.

Control Parameter

Recommendation

Source

Engineering Controls

Use in a well-ventilated area.
Local exhaust ventilation is
recommended. Ensure
eyewash stations and safety

showers are readily available.

[4]

[4]

Eye/Face Protection

Wear chemical safety goggles

or a face shield.[6]

[6]

Skin Protection

Wear chemical-resistant
gloves (e.g., Butyl rubber).
Wear protective clothing to
prevent skin contact.[9][10][11]

[ol10][11]

Respiratory Protection

If ventilation is inadequate, use
a NIOSH-approved respirator
with an appropriate cartridge

for organic vapors.

[7]

First Aid Measures

In case of exposure, immediate medical attention may be required.
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Exposure Route First Aid Measures Source

Move the person to fresh air. If
breathing is difficult, give

Inhalation oxygen. If not breathing, give [41[6]
artificial respiration. Seek

medical attention.[4][6]

Immediately remove
contaminated clothing. Wash
i skin with soap and plenty of
Skin Contact _ (41161
water for at least 15 minutes.
Seek medical attention if

irritation persists.[4][6]

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Eye Contact ] [41[6]
Remove contact lenses if
present and easy to do.
Continue rinsing. Seek medical

attention.[4][6]

Do NOT induce vomiting.

Rinse mouth with water. Never
Ingestion give anything by mouth to an [41[6]

unconscious person. Seek

medical attention.[4][6]

Fire and Explosion Data

Based on related compounds, sec-butyl maleate should be treated as a flammable liquid.
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Information (based on sec-
Parameter Butyl Acetate/Dibutyl Source
Maleate)

Use water spray, alcohol-
Extinguishing Media resistant foam, dry chemical, [4]

or carbon dioxide.[4]

Unsuitable Extinguishing

) Water jet may be ineffective.
Media

Vapors may form explosive
mixtures with air.[5] Vapors can
N travel to a source of ignition
Specific Hazards ] [31[5]
and flash back.[3] Containers

may explode when heated.[3]

[5]

Hazardous Combustion Carbon monoxide and carbon

o [4]
Products dioxide.[4]

Wear self-contained breathing
apparatus (SCBA) and full

Fire-Fighting Procedures protective gear.[4][6] Use [3][4][6]
water spray to cool unopened

containers.[3]

Accidental Release Measures
In the event of a spill, the following procedures should be followed.
o Personal Precautions: Evacuate personnel to a safe area.[6] Ensure adequate ventilation.[6]

Remove all sources of ignition.[3] Avoid breathing vapors.[6] Avoid contact with skin and
eyes.[6]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so.[6] Do not let
the product enter drains.[2][6]
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o Methods for Cleaning Up: Absorb with inert material (e.g., sand, earth, vermiculite) and place
in a suitable container for disposal.[12] Use non-sparking tools.[3][5]

Experimental Protocols

Detailed experimental protocols for the safety testing of sec-butyl maleate are not publicly
available. The toxicological and physical hazard data for related compounds are typically
determined using standardized OECD (Organisation for Economic Co-operation and
Development) or EPA (Environmental Protection Agency) test guidelines. For instance:

o Acute Oral Toxicity: OECD Test Guideline 423

e Acute Dermal Toxicity: OECD Test Guideline 402

¢ Acute Inhalation Toxicity: OECD Test Guideline 403

 Skin Irritation/Corrosion: OECD Test Guideline 404

e Eye Irritation/Corrosion: OECD Test Guideline 405

o Skin Sensitization: OECD Test Guideline 429 (Local Lymph Node Assay)

o Flammability (Flash Point): ASTM D93 (Pensky-Martens Closed Cup Tester)

Visualizations
Logical Relationship for Handling Precautions
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Safe Handling of sec-Butyl Maleate

Safe Handling of'sec-Butyl Maleate

Avoid Direct Contact
(Skin, Eyes, Inhalation)

Control Ignition Sources
(Heat, Sparks, Flames)

Ensure Adequate Ventilation

(Fume Hood, Well-ventilated area) Use Personal Protective Equipment

Personal Protective Equip%nt (PPE)

Safety Goggles/
Face Shield

| Chemical Resistant Gloves Protective Clothing Respirator (if needed)

Click to download full resolution via product page

Caption: Logical workflow for safe handling of sec-butyl maleate.

Experimental Workflow for Hazard Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [sec-Butyl maleate safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15282594#sec-butyl-maleate-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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